Cas no 1347024-62-7 (1-Benzyl 3-ethyl 2,2-dimethylmalonate)

1-Benzyl 3-ethyl 2,2-dimethylmalonate structure
1347024-62-7 structure
Product Name:1-Benzyl 3-ethyl 2,2-dimethylmalonate
CAS No:1347024-62-7
MF:C14H18O4
MW:250.290324687958
CID:1092036
PubChem ID:72942053
Update Time:2025-04-20

1-Benzyl 3-ethyl 2,2-dimethylmalonate Chemical and Physical Properties

Names and Identifiers

    • 1-Benzyl 3-ethyl 2,2-dimethylmalonate
    • 3-O-benzyl 1-O-ethyl 2,2-dimethylpropanedioate
    • 1-Benzyl3-ethyl2,2-dimethylmalonate
    • 1347024-62-7
    • SCHEMBL25953192
    • Inchi: 1S/C14H18O4/c1-4-17-12(15)14(2,3)13(16)18-10-11-8-6-5-7-9-11/h5-9H,4,10H2,1-3H3
    • InChI Key: IVCMLNZWNSMULA-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)C(C(C(=O)OCC)(C)C)=O

Computed Properties

  • Exact Mass: 250.12050905g/mol
  • Monoisotopic Mass: 250.12050905g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 7
  • Complexity: 290
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 52.6Ų

1-Benzyl 3-ethyl 2,2-dimethylmalonate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019139831-1g
1-Benzyl 3-ethyl 2,2-dimethylmalonate
1347024-62-7 95%
1g
400.00 USD 2021-06-16
Crysdot LLC
CD12152407-5g
1-Benzyl 3-ethyl 2,2-dimethylmalonate
1347024-62-7 95+%
5g
$856 2024-07-23
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